Cas no 844882-19-5 (2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate)

• Product Name: 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate
• CAS No: 844882-19-5
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD09763580
• CID: 891416
• PubChem ID: 4912766
• Update Time: 2025-05-20

2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-(pyrrolidin-1-yl)butan-2-amine
• 3,3-dimethyl-1-pyrrolidin-1-ylbutan-2-amine
• 3,3-dimethyl-1-pyrrolidin-1-ylbutan-2-amine(SALTDATA: 1.9HCl 1.2H2O)
• CHEMBRDG-BB 4011428
• CS-0365797
• 2,2-DIMETHYL-1-(1-PYRROLIDINYLMETHYL)PROPYLAMINE
• NCGC00340302-01
• 844882-19-5
• SCHEMBL4115964
• BS-36154
• DTXSID00406720
• AKOS001740127
• AB01331844-02
• [2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propyl]amine dihydrochloride hydrate
• AKOS022185016
• EN300-1264009
• 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate

• MDL： MFCD09763580
• Inchi： 1S/C10H22N2/c1-10(2,3)9(11)8-12-6-4-5-7-12/h9H,4-8,11H2,1-3H3
• InChI Key： IWODVMXFHKPVBD-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CC(C(C)(C)C)N

Computed Properties

• Exact Mass: 170.17800
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.908
• Melting Point: NA
• Boiling Point: 219.8°C at 760 mmHg
• Flash Point: 85.2°C
• Refractive Index: 1.48
• PSA: 29.26000
• LogP: 2.09380
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate

2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine Dihydrochloride Hydrate (CAS No. 844882-19-5): A Comprehensive Overview

2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate (CAS No. 844882-19-5) is a versatile compound with significant applications in the fields of pharmaceuticals and chemical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and is characterized by its unique molecular structure and chemical properties. The compound's structure includes a pyrrolidine ring attached to a propylamine moiety, which is further substituted with two methyl groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The molecular formula of 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate is C₁₀H₂₀N₂·2HCl·xH₂O, where x represents the number of water molecules in the hydrate form. The molecular weight is approximately 266.73 g/mol (anhydrous form), and it exists as a white crystalline solid at room temperature. The compound is highly soluble in water and polar organic solvents, which makes it suitable for various chemical reactions and formulations.

In the pharmaceutical industry, 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate has gained attention due to its potential as an intermediate in the synthesis of drugs targeting neurological disorders. Recent studies have explored its role in the development of novel antipsychotic agents and antidepressants. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the synthesis of a new class of serotonin receptor modulators. These modulators have shown promising results in preclinical trials for treating major depressive disorder (MDD) and schizophrenia.

The chemical properties of 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate are well-documented. It exhibits strong basicity due to the presence of the pyrrolidine ring and the primary amine group. This basicity allows it to form stable salts with various acids, including hydrochloric acid, which is why it is commonly found in its dihydrochloride form. The hydrate form further enhances its stability and solubility, making it easier to handle and process in laboratory settings.

Beyond its pharmaceutical applications, 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate has also found use in other areas of chemical research. For example, it serves as a building block for the synthesis of chiral catalysts used in asymmetric synthesis reactions. These catalysts are crucial for producing enantiomerically pure compounds, which are essential in many pharmaceutical and fine chemical products.

In terms of safety and handling, 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate should be stored in a cool, dry place away from strong oxidizers and acids. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For instance, recent studies have explored its role as a precursor in the development of novel analgesics and anti-inflammatory agents. These studies highlight the compound's versatility and potential impact on human health.

In conclusion, 2,2-Dimethyl-1-(1-pyrrolidinylmethyl)propylamine dihydrochloride hydrate (CAS No. 844882-19-5) is a multifaceted compound with significant potential in pharmaceuticals and chemical research. Its unique molecular structure and chemical properties make it an invaluable intermediate in the synthesis of various biologically active compounds. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and chemical processes.